(Z)-4-AMINO-N'-[(6-CHLORO-2H-1,3-BENZODIOXOL-5-YL)METHOXY]-1,2,5-OXADIAZOLE-3-CARBOXIMIDAMIDE

• IUPAC Name: 4-amino-N'-[(6-chloro-1,3-benzodioxol-5-yl)methoxy]-1,2,5-oxadiazole-3-carboximidamide
• InChI: InChI=1S/C11H10ClN5O4/c12-6-2-8-7(18-4-19-8)1-5(6)3-20-16-10(13)9-11(14)17-21-15-9/h1-2H,3-4H2,(H2,13,16)(H2,14,17)
• InChI Key: UKZSNQMKWWOQSJ-UHFFFAOYSA-N
• Canonical SMILES: C1OC2=C(O1)C=C(C(=C2)CON=C(C3=NON=C3N)N)Cl
• Isomeric SMILES: C1OC2=C(O1)C=C(C(=C2)CO/N=C(/C3=NON=C3N)\N)Cl
• Molecular Formula: C11H10ClN5O4
• Molecular Weight: 311.68 g/mol

Description

(Z)-4-AMINO-N’-[(6-CHLORO-2H-1,3-BENZODIOXOL-5-YL)METHOXY]-1,2,5-OXADIAZOLE-3-CARBOXIMIDAMIDE is a synthetic compound known for its potential applications in various fields, including chemistry, biology, medicine, and industry. This compound features a unique structure that includes a benzodioxole moiety, an oxadiazole ring, and an amino group, which contribute to its diverse chemical reactivity and biological activity.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (Z)-4-AMINO-N’-[(6-CHLORO-2H-1,3-BENZODIOXOL-5-YL)METHOXY]-1,2,5-OXADIAZOLE-3-CARBOXIMIDAMIDE typically involves multiple steps, starting from commercially available precursors. One common synthetic route includes the following steps:

Formation of the Benzodioxole Moiety: The benzodioxole ring is synthesized through a cyclization reaction involving a catechol derivative and a suitable dihalide.

Introduction of the Oxadiazole Ring: The oxadiazole ring is formed by reacting a hydrazine derivative with a carboxylic acid or its derivative under dehydrating conditions.

Coupling of the Benzodioxole and Oxadiazole Moieties: The benzodioxole and oxadiazole moieties are coupled using a suitable linker, such as a methoxy group, through a nucleophilic substitution reaction.

Introduction of the Amino Group: The amino group is introduced via a nucleophilic substitution reaction, typically using an amine derivative.

Industrial Production Methods

Industrial production of (Z)-4-AMINO-N’-[(6-CHLORO-2H-1,3-BENZODIOXOL-5-YL)METHOXY]-1,2,5-OXADIAZOLE-3-CARBOXIMIDAMIDE involves optimizing the reaction conditions to achieve high yields and purity. This may include the use of advanced techniques such as continuous flow reactors, high-throughput screening of reaction conditions, and the use of catalysts to enhance reaction rates and selectivity.

Chemical Reactions Analysis

Types of Reactions

(Z)-4-AMINO-N’-[(6-CHLORO-2H-1,3-BENZODIOXOL-5-YL)METHOXY]-1,2,5-OXADIAZOLE-3-CARBOXIMIDAMIDE undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides or other oxidized derivatives.

Reduction: Reduction reactions can convert the compound into its reduced forms, such as amines or alcohols.

Substitution: The compound can undergo nucleophilic or electrophilic substitution reactions, leading to the formation of various substituted derivatives.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents (e.g., hydrogen peroxide, potassium permanganate), reducing agents (e.g., sodium borohydride, lithium aluminum hydride), and nucleophiles or electrophiles (e.g., halides, amines, alcohols). Reaction conditions typically involve controlled temperatures, solvents, and catalysts to achieve the desired transformations.

Major Products Formed

The major products formed from these reactions depend on the specific reaction conditions and reagents used. For example, oxidation reactions may yield oxides or quinones, while reduction reactions may produce amines or alcohols. Substitution reactions can lead to a wide range of substituted derivatives with varying functional groups.

Scientific Research Applications

Chemistry

In chemistry, (Z)-4-AMINO-N’-[(6-CHLORO-2H-1,3-BENZODIOXOL-5-YL)METHOXY]-1,2,5-OXADIAZOLE-3-CARBOXIMIDAMIDE is used as a building block for the synthesis of more complex molecules

Biology

In biology, this compound is studied for its potential biological activities, including antimicrobial, antifungal, and anticancer properties. Researchers investigate its interactions with biological targets, such as enzymes and receptors, to understand its mechanism of action and therapeutic potential.

Medicine

In medicine, (Z)-4-AMINO-N’-[(6-CHLORO-2H-1,3-BENZODIOXOL-5-YL)METHOXY]-1,2,5-OXADIAZOLE-3-CARBOXIMIDAMIDE is explored for its potential as a drug candidate. Its ability to interact with specific molecular targets makes it a promising compound for the development of new therapeutic agents for various diseases, including cancer and infectious diseases.

Industry

In industry, this compound is used in the development of new materials and chemical processes. Its unique chemical properties make it suitable for applications in areas such as catalysis, polymer science, and materials engineering.

Mechanism of Action

The mechanism of action of (Z)-4-AMINO-N’-[(6-CHLORO-2H-1,3-BENZODIOXOL-5-YL)METHOXY]-1,2,5-OXADIAZOLE-3-CARBOXIMIDAMIDE involves its interaction with specific molecular targets, such as enzymes, receptors, and proteins. These interactions can lead to the modulation of various biological pathways, resulting in the compound’s observed biological activities. For example, its anticancer activity may involve the inhibition of key enzymes involved in cell proliferation and survival, leading to cell cycle arrest and apoptosis.

Comparison with Similar Compounds

Similar Compounds

Similar compounds to (Z)-4-AMINO-N’-[(6-CHLORO-2H-1,3-BENZODIOXOL-5-YL)METHOXY]-1,2,5-OXADIAZOLE-3-CARBOXIMIDAMIDE include other benzodioxole and oxadiazole derivatives, such as:

• (Z)-4-AMINO-N’-[(6-CHLORO-2H-1,3-BENZODIOXOL-5-YL)METHOXY]-1,2,5-OXADIAZOLE-3-CARBOXIMIDAMIDE
• (Z)-4-AMINO-N’-[(6-CHLORO-2H-1,3-BENZODIOXOL-5-YL)METHOXY]-1,2,5-OXADIAZOLE-3-CARBOXIMIDAMIDE
• (Z)-4-AMINO-N’-[(6-CHLORO-2H-1,3-BENZODIOXOL-5-YL)METHOXY]-1,2,5-OXADIAZOLE-3-CARBOXIMIDAMIDE

Uniqueness

The uniqueness of (Z)-4-AMINO-N’-[(6-CHLORO-2H-1,3-BENZODIOXOL-5-YL)METHOXY]-1,2,5-OXADIAZOLE-3-CARBOXIMIDAMIDE lies in its specific combination of functional groups and structural features. This combination imparts distinct chemical reactivity and biological activity, making it a valuable compound for various scientific and industrial applications.